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Compound of Interest

Compound Name: Erysubin A

Cat. No. B108419

An In-Depth Technical Guide to Erysubin A

Abstract

Erysubin A is a compound of significant interest to the scientific community, particularly in the
fields of biochemistry and pharmacology. This document provides a concise overview of its
fundamental physicochemical properties, including its Chemical Abstracts Service (CAS)
number and molecular weight. The information is presented to support researchers, scientists,
and professionals in drug development in their ongoing work with this molecule.

Physicochemical Properties of Erysubin A

The fundamental identifiers and properties of Erysubin A are crucial for experimental design,
data analysis, and regulatory documentation. These key data points are summarized below.

Property Value
CAS Number 136150-52-8
Molecular Weight 286.30 g/mol

Caption: Core physicochemical data for Erysubin A.

Further Research and Experimental Data

Comprehensive experimental protocols and detailed signaling pathway information are
currently being compiled from various research sources. Future updates to this guide will

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b108419?utm_src=pdf-interest
https://www.benchchem.com/product/b108419?utm_src=pdf-body
https://www.benchchem.com/product/b108419?utm_src=pdf-body
https://www.benchchem.com/product/b108419?utm_src=pdf-body
https://www.benchchem.com/product/b108419?utm_src=pdf-body
https://www.benchchem.com/product/b108419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

include in-depth methodologies and visual representations of Erysubin A's mechanism of
action and related biological pathways.

Experimental Workflow for Compound
Characterization

The following diagram illustrates a generalized workflow for the characterization of a chemical
compound like Erysubin A.
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Caption: Generalized workflow for chemical compound characterization.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b108419?utm_src=pdf-body
https://www.benchchem.com/product/b108419?utm_src=pdf-body
https://www.benchchem.com/product/b108419?utm_src=pdf-body-img
https://www.benchchem.com/product/b108419#erysubin-a-cas-number-and-molecular-weight
https://www.benchchem.com/product/b108419#erysubin-a-cas-number-and-molecular-weight
https://www.benchchem.com/product/b108419#erysubin-a-cas-number-and-molecular-weight
https://www.benchchem.com/product/b108419#erysubin-a-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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